Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)

79869-74-2 structure
Product name:N,N'-dibenzyl-1-phenylethane-1,2-diamine
N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- NSC-141134
- NSC141134
- NSC143253
- NSC-143253
- 79869-74-2
- N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
- DS-002057
- N,N'-dibenzyl-1-phenylethane-1,2-diamine
-
- Inchi: InChI=1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
- InChI Key: PMEZXKXUCLALIY-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CNCC(C2=CC=CC=C2)NCC3=CC=CC=C3
Computed Properties
- Exact Mass: 316.193948774g/mol
- Monoisotopic Mass: 316.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 24.1Ų
N,N'-dibenzyl-1-phenylethane-1,2-diamine Related Literature
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Qiurong Shi,Younghwan Cha,Yang Song,Jung-In Lee,Chengzhou Zhu,Xiaoyu Li,Min-Kyu Song,Dan Du,Yuehe Lin Nanoscale, 2016,8, 15414-15447
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine) Related Products
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